Cas no 99615-68-6 (2-hydroxy-1,3-benzothiazole-6-carboxylic acid)

2-Hydroxy-1,3-benzothiazole-6-carboxylic acid is a heterocyclic organic compound featuring both hydroxyl and carboxylic acid functional groups on a benzothiazole scaffold. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's dual functionality allows for versatile derivatization, enabling the formation of amides, esters, or metal complexes. Its benzothiazole core contributes to potential biological activity, including antimicrobial or anti-inflammatory properties. The product is characterized by high purity and stability under standard storage conditions, ensuring consistent performance in research and industrial applications. Its solubility in polar organic solvents facilitates further chemical modifications.
2-hydroxy-1,3-benzothiazole-6-carboxylic acid structure
99615-68-6 structure
Product Name:2-hydroxy-1,3-benzothiazole-6-carboxylic acid
CAS No:99615-68-6
MF:C8H5NO3S
MW:195.195200681686
MDL:MFCD08444018
CID:797208
PubChem ID:14116709
Update Time:2025-11-02

2-hydroxy-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxybenzo[d]thiazole-6-carboxylic acid
    • 2,3-dihydro-2-oxo-6-Benzothiazolecarboxylic acid
    • 2,3-DIHYDRO-2-OXOBENZO[D]THIAZOLE-6-CARBOXYLIC ACID
    • 2-Hydroxy-1,3-benzothiazole-6-carboxylic acid
    • 2-oxo-3H-1,3-benzothiazole-6-carboxylic acid
    • 6-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-
    • 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-(9CI)
    • 2,3-DIBROMO-3-PHENYLPROPIONIC ACID ETHYL ESTER
    • 2,3-dihydro-2-oxo-benzothiazole-6-carboxylic acid
    • 2-Oxo-2,3-dihydrobenzothiazole-6-carboxylic acid
    • 2-oxo-benzothiazolin-6-carboxylic acid
    • 6-Carboxybenzothiazolin-2-one
    • benzothiazolin-2-one-6-carboxylic acid
    • hydroxybenzothiazolecarboxylicacid
    • 2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carboxylic acid
    • 2-Oxo-2,3-dihydro-benzothiazole-6-carboxylic acid
    • CS-0106203
    • AKOS015893982
    • SY263165
    • SCHEMBL118321
    • AKOS005072179
    • DTXSID50556123
    • USZSGINUZRHINQ-UHFFFAOYSA-N
    • AC9408
    • DA-0926
    • 6-Benzothiazolecarboxylic acid,2,3-dihydro-2-oxo
    • MFCD08444018
    • FT-0726612
    • EN300-2923809
    • Z2582963116
    • SCHEMBL18984451
    • 99615-68-6
    • 2-Hydroxybenzo[d]thiazole-6-carboxylicacid
    • 2-hydroxy-1,3-benzothiazole-6-carboxylic acid, AldrichCPR
    • 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylic acid
    • J-506996
    • DB-080619
    • 2-hydroxy-1,3-benzothiazole-6-carboxylic acid
    • MDL: MFCD08444018
    • Inchi: 1S/C8H5NO3S/c10-7(11)4-1-2-5-6(3-4)13-8(12)9-5/h1-3H,(H,9,12)(H,10,11)
    • InChI Key: USZSGINUZRHINQ-UHFFFAOYSA-N
    • SMILES: S1C(NC2C=CC(C(=O)O)=CC1=2)=O

Computed Properties

  • Exact Mass: 194.99900
  • Monoisotopic Mass: 194.99901420g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >300 ºC
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Very slightly soluble (0.8 g/l) (25 º C),
  • PSA: 98.40000
  • LogP: 1.28780
  • Vapor Pressure: No data available

2-hydroxy-1,3-benzothiazole-6-carboxylic acid Security Information

2-hydroxy-1,3-benzothiazole-6-carboxylic acid Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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